2-Fluoro-5-[(hydroxyimino)methyl]benzonitrile

• CAS No.: 218301-30-5
• Molecular Formula: C8H5FN2O
• Molecular Weight: 164.14 g/mol
• IUPAC Name: 2-fluoro-5-(hydroxyiminomethyl)benzonitrile
• InChI: InChI=1S/C8H5FN2O/c9-8-2-1-6(5-11-12)3-7(8)4-10/h1-3,5,12H
• InChI Key: XURKAMDMPSCECA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=NO)C#N)F

Description

2-Fluoro-5-[(hydroxyimino)methyl]benzonitrile is a useful research compound. Its molecular formula is C8H5FN2O and its molecular weight is 164.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3-Cyano-4-fluorobenzaldehyde (5.00 g) and hydroxyamine hydrochloride (2.90 g, 1.25 Eq) were dissolved in ethanol (100 mL) and pyridine (100 mL). The mixture was stirred at RT under N2 for 45 minutes. The solvents were removed and the brown oil was partitioned between ethyl acetate and water. The organic layer was washed with brine, dried over MgSO4, and concentrated to give 3-cyano-4-fluorobenzaldehydeoxime (5.03 g). CI mass spectrum z (rel. intensity) 165 (M+H, 100).

Synthesis routes and methods II

Procedure details

To a solution of 3-cyano-4-fluorobenzaldehyde (2.50 g) in ethanol (40 mL) was added a solution of hydroxyamine (1.46 g) in water (10 mL), a solution of sodium acetate (2.75 g) in water (10 mL). The mixture was stirred at rt, overnight. Ethanol was removed and the white precipitate was filtered, washed with water and air dried to leave 3-cyano-4-fluorobenzaldehydeoxime (2.05 g). CI mass spectrum z (rel. intensity) 165 (M+H, 100).